Cas no 2171727-47-0 (1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-carbonyl}azetidine-2-carboxylic acid)

• Product Name: 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-carbonyl}azetidine-2-carboxylic acid
• CAS No: 2171727-47-0
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5974146
• PubChem ID: 165762857
• Update Time: 2025-06-28

1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-carbonyl}azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-carbonyl}azetidine-2-carboxylic acid
• 1-{4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxane-4-carbonyl}azetidine-2-carboxylic acid
• EN300-1519339
• 2171727-47-0

• Inchi： 1S/C26H28N2O6/c29-23(30)22-9-12-28(22)24(31)26(10-13-33-14-11-26)16-27-25(32)34-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,21-22H,9-16H2,(H,27,32)(H,29,30)
• InChI Key： ADEYCENLBQNDNA-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)(C(N2CCC2C(=O)O)=O)CC1

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-carbonyl}azetidine-2-carboxylic acid

Introduction to 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-carbonyl}azetidine-2-carboxylic Acid (CAS No. 2171727-47-0)

1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-carbonyl}azetidine-2-carboxylic acid, identified by its CAS number 2171727-47-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-carbonyl}azetidine-2-carboxylic acid is characterized by its intricate arrangement of functional groups, including an azetidine ring, a methyloxane moiety, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. These structural features contribute to its unique chemical properties and make it a valuable scaffold for medicinal chemists seeking to develop innovative small-molecule drugs.

In recent years, there has been a growing interest in the development of compounds that can modulate biological processes through precise targeting of specific enzymes or receptors. The presence of the Fmoc group in this molecule suggests its utility as a building block in peptide synthesis or as an intermediate in the preparation of more complex peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties, such as enhanced stability and longer half-life in vivo.

The azetidine ring is another key feature of this compound, providing a rigid three-membered heterocyclic core that can be engineered to fit into specific binding pockets of target proteins. This structural motif has been widely explored in drug design due to its ability to induce conformational constraints, which can improve binding affinity and selectivity. Furthermore, the methyloxane side chain adds another layer of complexity, potentially influencing solubility and metabolic stability, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. By leveraging these tools, scientists can optimize the structure of 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-carbonyl}azetidine-2-carboxylic acid to enhance its interactions with biological targets. For instance, virtual screening techniques can be used to identify potential binding sites on proteins or enzymes relevant to therapeutic intervention.

The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy for its role in protecting amino groups during peptide synthesis. This protection strategy is essential for ensuring the correct sequence and configuration of peptides during multi-step synthetic routes. Once the desired peptide or peptidomimetic is synthesized, the Fmoc group can be removed under specific conditions, allowing for further functionalization or purification.

In the context of current research, there is increasing evidence suggesting that molecules with structural similarities to 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-carbonyl}azetidine-2-carboxylic acid exhibit promising activity against various diseases. For example, studies have shown that azetidine-based peptidomimetics can inhibit proteases involved in inflammatory responses or cancer progression. Similarly, fluorene derivatives have been investigated for their potential role in modulating neurotransmitter receptors, offering therapeutic benefits in neurological disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or asymmetric hydrogenation, may be employed to construct the desired framework efficiently. Additionally, green chemistry principles are increasingly being integrated into synthetic routes to minimize environmental impact and improve sustainability.

The pharmacological evaluation of 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-carbonyl}azetidine-2-carboxylic acid typically involves both in vitro and in vivo studies. In vitro assays can assess its interaction with target enzymes or receptors using biochemical techniques such as enzyme inhibition assays or surface plasmon resonance (SPR) measurements. These studies provide initial insights into its pharmacological profile and help identify potential lead compounds for further development.

In vivo studies are crucial for evaluating the efficacy and safety of new drug candidates. Animal models are commonly used to assess pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). Positive results from preclinical studies can pave the way for human clinical trials, where the compound's therapeutic potential is tested in patients with relevant diseases.

The versatility of this compound as a chemical scaffold makes it attractive for drug discovery efforts across multiple therapeutic areas. Researchers may modify its structure by introducing additional functional groups or exploring different substituents on the azetidine ring or methyloxane side chain. Such modifications can fine-tune its biological activity and optimize its pharmacokinetic properties for specific applications.

The role of computational tools in drug design cannot be overstated. Molecular docking simulations allow researchers to predict how 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-carbonyl}azetidine-2-carboxylic acid interacts with target proteins at an atomic level. These simulations can guide experimental efforts by highlighting key interaction points and suggesting structural modifications that could enhance binding affinity.

In conclusion, 1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxane-4-carbonyl}azetidine-2-carboxylic acid (CAS No. 2171727-47-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents targeting various diseases. As research continues to advance our understanding of biological pathways and disease mechanisms, compounds like this one will play an increasingly important role in developing next-generation drugs.